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Compound of Interest

Compound Name: 1-Bromonaphthalene

Cat. No.: B7761076 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-Bromonaphthalene (C₁₀H₇Br) is an aromatic organic compound utilized as a key

intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes.[1] It also

serves as a solvent in organic reactions and as an embedding agent in microscopy due to its

high refractive index.[2] While a valuable reagent, 1-Bromonaphthalene presents several

health and safety hazards that necessitate strict adherence to safety protocols in a laboratory

setting. This document provides detailed application notes and protocols for the safe handling

of 1-Bromonaphthalene.

Hazard Identification and Classification
1-Bromonaphthalene is classified as hazardous. The primary routes of exposure are

ingestion, inhalation, and contact with skin and eyes.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[4][5]

H319: Causes serious eye irritation.
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H410: Very toxic to aquatic life with long lasting effects.

Some safety data sheets also indicate that it may cause skin irritation and respiratory tract

irritation. Chronic exposure to naphthalene compounds can lead to more severe health effects,

such as hemolytic anemia.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromonaphthalene is provided in

the table below for easy reference.

Property Value References

CAS Number 90-11-9

Molecular Formula C₁₀H₇Br

Molecular Weight 207.07 g/mol

Appearance
Colorless to light yellow oily

liquid

Odor Pungent

Melting Point -1 to 2 °C (30 to 36 °F)

Boiling Point
281.1 °C (538.0 °F) at 760

mmHg

Flash Point >110 °C (>230 °F)

Density 1.48 g/mL at 20-25 °C

Solubility

Slightly soluble in water;

miscible with alcohol, ether,

benzene, and chloroform.

Experimental Protocols for Safe Handling
Adherence to the following protocols is mandatory when working with 1-Bromonaphthalene in

a laboratory setting.
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Engineering Controls
Ventilation: Always handle 1-Bromonaphthalene in a well-ventilated area. A certified

chemical fume hood is required for all procedures that may generate vapors or aerosols.

Eyewash Station and Safety Shower: Ensure that a fully functional eyewash station and

safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is critical for minimizing exposure risk.

PPE Category Specification References

Eye and Face Protection

Chemical splash goggles and

a face shield. Must be

compliant with NIOSH (US) or

EN 166 (EU) standards.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected for integrity

before each use.

Body Protection

A flame-retardant lab coat or a

chemical-resistant apron. For

larger quantities, a full

chemical suit may be

necessary.

Respiratory Protection

For operations with a high risk

of inhalation, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.

Handling and Storage Protocol
Handling:
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Before starting any work, ensure all necessary PPE is worn correctly.

Dispense 1-Bromonaphthalene in a chemical fume hood to avoid inhalation of vapors.

Avoid direct contact with skin, eyes, and clothing.

Use compatible and non-reactive tools and equipment.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.

Storage:

Store in a tightly closed, original container.

Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.

Store away from incompatible materials such as strong oxidizing agents.

Label the container clearly with the chemical name and all relevant hazard warnings.

Emergency Procedures
Immediate and appropriate response to emergencies is crucial to mitigate harm.

First-Aid Measures
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Exposure Route First-Aid Protocol References

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration and seek

immediate medical attention.

Skin Contact

Remove contaminated clothing

and shoes. Immediately flush

the affected area with copious

amounts of water for at least

15 minutes. Seek medical

attention if irritation develops

or persists.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

Accidental Release Measures
Minor Spills (in a fume hood):

Ensure proper PPE is worn.

Contain the spill with an inert absorbent material such as vermiculite, sand, or earth.
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Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Major Spills (outside a fume hood):

Evacuate all non-essential personnel from the area.

Alert the institutional safety office and emergency response team.

Increase ventilation to the area if it is safe to do so.

Do not re-enter the area until it has been cleared by safety professionals.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: During a fire, irritating and highly toxic gases, including carbon monoxide,

carbon dioxide, and hydrogen bromide, may be generated.

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.

Waste Disposal
All waste containing 1-Bromonaphthalene must be treated as hazardous waste.

Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.

Dispose of the hazardous waste through a licensed and certified waste disposal company,

following all local, state, and federal regulations.

Visualization of Safety Protocols
Experimental Workflow for Safe Handling
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Preparation

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield

- Gloves
- Lab Coat

Step 1

Setup in Chemical Fume Hood

Step 2

Chemical Handling
- Dispense Reagent

- Perform Experiment

Step 3

Post-Experiment Cleanup

Step 4

Segregate & Label Hazardous Waste

5a

Decontaminate Work Area & Glassware

5b

Remove PPE

Wash Hands Thoroughly

Step 6

End of Procedure

Step 7

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromonaphthalene.
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Emergency Response Logic

Incident Occurs
(Spill, Exposure, Fire)

Assess Situation
(Minor or Major?)

Personal Exposure
- Administer First Aid

- Seek Medical Attention

Fire
- Use Appropriate Extinguisher

- Activate Fire Alarm

Minor Spill Protocol
- Alert Colleagues

- Use Spill Kit

Minor

Major Incident Protocol
- Evacuate Area

- Alert Emergency Services

Major

Report Incident to Supervisor

Resolution

Click to download full resolution via product page

Caption: Logical flow for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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